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Compound of Interest

Compound Name: ATTO 610 NHS-ester

Cat. No.: B1257883 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the ATTO 610 NHS-ester, a fluorescent label

widely used in life sciences for the modification of biomolecules. It details the core principles of

its labeling chemistry, experimental protocols, and key photophysical properties, offering a

technical resource for its application in research and drug development.

Core Principle of Fluorescence Labeling
ATTO 610 NHS-ester is an amine-reactive fluorescent dye. The labeling principle is based on

the reaction of the N-hydroxysuccinimide (NHS) ester functional group with primary amino

groups present in biomolecules such as proteins, peptides, and amino-modified

oligonucleotides.[1][2][3][4] This reaction, which occurs under mild alkaline conditions (optimally

at a pH of 8.3-8.5), results in the formation of a stable, covalent amide bond between the ATTO

610 dye and the target molecule.[2][3][5] The primary targets for this labeling reaction on

proteins are the ε-amino groups of lysine residues.[6][7]

It is crucial to control the pH of the reaction. At a low pH, the amino group is protonated,

rendering it unreactive.[2][3][4] Conversely, at a higher pH, the NHS ester is prone to

hydrolysis, which competes with the desired labeling reaction and can reduce efficiency.[1][8][9]

Therefore, maintaining the recommended pH is a critical step for successful conjugation.[6]

The ATTO 610 dye itself is a cationic and moderately hydrophilic molecule, which, after

coupling, imparts a net positive charge of +1 to the labeled substrate.[9][10] It is characterized
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by strong absorption, high fluorescence quantum yield, and high photostability.[8][9][10][11][12]

However, it is sensitive to high pH and will slowly degrade at pH values above 8.[9][10][11][12]

Quantitative Data
The photophysical properties of ATTO 610 are summarized in the table below. These

characteristics make it a robust fluorescent probe for various applications, including high-

sensitivity detection and single-molecule studies.[8][9]

Property Value Reference(s)

Molecular Weight (NHS-ester) 588.05 g/mol [10][13]

Absorption Maximum (λabs) 616 nm [9][10][14][15]

Molar Extinction Coefficient

(εmax)
1.5 x 10⁵ M⁻¹ cm⁻¹ [8][9][10][15][16]

Emission Maximum (λfl) 633 nm [9][10][14][15][16]

Fluorescence Quantum Yield

(ηfl)
70% [8][9][10][15][16]

Fluorescence Lifetime (τfl) 3.2 ns [9][10][15][16]

Correction Factor (CF260) 0.03 [9][10][15]

Correction Factor (CF280) 0.06 [9][10][15]

Experimental Protocols
Below are detailed methodologies for labeling proteins and oligonucleotides with ATTO 610
NHS-ester.

Protein Labeling Protocol
This protocol is a general guideline for labeling proteins with ATTO 610 NHS-ester. The

optimal dye-to-protein ratio may need to be determined empirically for each specific protein.[10]

1. Preparation of Reagents:
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Protein Solution: Dissolve the protein in a bicarbonate buffer (0.1 M, pH 8.3) at a

concentration of 2 mg/mL.[10] The protein solution must be free of amine-containing

substances like Tris, glycine, or ammonium salts.[6][10] If the protein is in a Tris buffer, it

should be dialyzed against PBS.[10]

ATTO 610 NHS-ester Solution: Immediately before use, dissolve the ATTO 610 NHS-ester
in anhydrous, amine-free DMF or DMSO to a concentration of 2 mg/mL.[8][10]

2. Labeling Reaction:

Add a twofold molar excess of the reactive dye solution to the protein solution.[10] The

optimal molar ratio can vary depending on the protein.[10]

Incubate the reaction mixture for 30 to 60 minutes at room temperature with constant or

repeated stirring.[10]

3. Purification of the Labeled Protein:

Separate the labeled protein from the unreacted dye using gel permeation chromatography

(e.g., Sephadex™ G-25).[10]

Equilibrate the column with a suitable buffer, such as a phosphate buffer (pH 7.2, 22 mM).

[10]

Elute the conjugate with the same buffer. The first fluorescent band to elute is typically the

labeled protein, followed by a second band of the free dye.[7][10]

For dilute samples, extensive dialysis can be used for purification, although it is generally

less efficient.[10]

Oligonucleotide Labeling Protocol
This protocol is designed for labeling amino-modified oligonucleotides.

1. Preparation of Reagents:

Oligonucleotide Solution: Prepare a 0.1 mM solution of the amino-modified oligonucleotide in

a carbonate buffer (0.2 M, pH 8-9).[10]
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ATTO 610 NHS-ester Solution: Prepare a 5 mg/mL solution of the activated label in

anhydrous DMF.[10]

2. Labeling Reaction:

Add approximately 50 µL of the oligonucleotide solution to 30 µL of the label solution.[10]

Incubate the reaction at room temperature for 2 hours with shaking.[10] For longer reaction

times, the pH should be lowered to 7-7.5.[10]

3. Purification of the Labeled Oligonucleotide:

The conjugated oligonucleotide can be separated from the free dye using gel filtration or

reversed-phase HPLC.[10]

Visualizations
Signaling Pathways and Experimental Workflows
The following diagrams illustrate the core principles and workflows described in this guide.
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ATTO 610 NHS-Ester Labeling Principle

Reactants Reaction Conditions

Products

ATTO 610
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(Stable Amide Bond)
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Caption: Principle of ATTO 610 NHS-ester labeling of biomolecules.
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General Experimental Workflow for Protein Labeling

Start: Prepare Reagents

1. Dissolve Protein
in Amine-Free Buffer (pH 8.3)

2. Dissolve ATTO 610 NHS-Ester
in Anhydrous DMF/DMSO

3. Mix Protein and Dye Solutions

4. Incubate at Room Temperature
(30-60 min)

5. Purify via Gel Filtration

6. Collect Labeled Protein

End: Labeled Protein

Click to download full resolution via product page

Caption: Workflow for labeling proteins with ATTO 610 NHS-ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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